Tri(Amino-PEG3-amide)-amine TFA salt

• Molecular Formula: C33H69N7O12
• Molecular Weight: 755.95
• IUPAC Name: N,N',N''-(nitrilotris(ethane-2,1-diyl))tris(3-(2-(2-(2-aminoethoxy)ethoxy)ethoxy)propanamide)
• InChI: InChI=1S/C33H69N7O12/c34-4-16-47-22-28-50-25-19-44-13-1-31(41)37-7-10-40(11-8-38-32(42)2-14-45-20-26-51-29-23-48-17-5-35)12-9-39-33(43)3-15-46-21-27-52-30-24-49-18-6-36/h1-30,34-36H2,(H,37,41)(H,38,42)(H,39,43)
• InChI Key: IQSJMACFJXJKGK-UHFFFAOYSA-N
• SMILES: NCCOCCOCCOCCC(NCCN(CCNC(CCOCCOCCOCCN)=O)CCNC(CCOCCOCCOCCN)=O)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Tri(Amino-PEG3-amide)-amine TFA salt

Description

Tri(Amino-PEG3-amide)-amine TFA salt is a PEG derivative containing three amino groups. The amino groups are reactive with carboxylic acids, activated NHS esters, carbonyls (ketone, aldehyde) etc. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods.

Scientific Research Applications

Chemical Stability and Reactivity

• Tri(Amino-PEG3-amide)-amine TFA salt's stability is highlighted in the context of amide bond instability with trifluoroacetic acid (TFA). Studies show that native amide bonds are stable even in neat TFA, which is used in solid-supported peptide synthesis. This stability makes Tri(Amino-PEG3-amide)-amine TFA salt a potential candidate for use in peptide synthesis and modification processes (Dalabehera, Meher, Palai, & Sharma, 2020).

Catalytic Applications

• Tri(Amino-PEG3-amide)-amine TFA salt, in the form of its derivatives, has been used as a catalyst in chemical reactions. For instance, Trifluoroacetate guanidinium salt, a derivative, has been employed as a recyclable catalyst in the synthesis of N-formyl derivatives from primary and secondary amines (Baghbanian & Farhang, 2013).

Membrane Technology

• In membrane technology, particularly for forward osmosis, efficient surface modification of thin-film composite membranes has been achieved using Tri(Amino-PEG3-amide)-amine TFA salt. This modification improves water fluxes, antifouling propensity, and separation performance of the membranes (Shen & Wang, 2018).

Nanoparticle Functionalization

• This compound has also been utilized in the synthesis of water-soluble, chemically functional nanoparticles. These nanoparticles, functionalized with Tri(Amino-PEG3-amide)-amine TFA salt derivatives, are useful in various biomedical applications, including drug delivery and imaging (Latham & Williams, 2006).

Drug Delivery Systems

• In cancer therapy, Tri(Amino-PEG3-amide)-amine TFA salt derivatives have been used to create degradable poly(ethylene glycol) hydrogels, which serve as drug carriers. These hydrogels show potential for biomedical applications due to their ability to entrap and deliver chemoimmunotherapy agents efficiently (Zhang, Jeong, Zheng, Kang, Suh, & Kim, 2014).

Analytical Chemistry

• In analytical chemistry, Tri(Amino-PEG3-amide)-amine TFA salt plays a role in influencing solute retention and separation behaviors in chromatography, particularly under low aqueous pH conditions (Mccalley, 2016).

Peptide Synthesis

• The compound has applications in solid-phase peptide synthesis, demonstrating effectiveness in cleaving various protecting groups used in the synthesis process, which is vital for the production of peptides and proteins (Kiso, Yoshida, Tatsumi, Kimura, Fujiwara, & Akaji, 1989).